Cas no 1263375-50-3 (1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- )

1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-
 structure
1263375-50-3 structure
Product Name:1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-
CAS No:1263375-50-3
MF:C10H22N2O
MW:186.29
CID:5144847
PubChem ID:66936922
Update Time:2025-10-29

1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-
    • trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine
    • PS-19179
    • SCHEMBL1191905
    • 1263375-50-3
    • (1r,4r)-N1-[(2R)-1-methoxypropan-2-yl]cyclohexane-1,4-diamine
    • trans-N1-((R)-1-methoxypropan-2-yl)cyclohexane-1,4-diamine
    • trans-(1r,4R)-N1-((R)-1-Methoxypropan-2-yl)cyclohexane-1,4-diamine
    • CS-0007934
    • SCHEMBL12466343
    • F86139
    • MFCD28402801
    • QQVYIOJAKFELRM-OPRDCNLKSA-N
    • 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-
    • Inchi: 1S/C10H22N2O/c1-8(7-13-2)12-10-5-3-9(11)4-6-10/h8-10,12H,3-7,11H2,1-2H3/t8-,9-,10-/m1/s1
    • InChI Key: QQVYIOJAKFELRM-OPRDCNLKSA-N
    • SMILES: [C@@H]1(N[C@H](C)COC)CC[C@@H](N)CC1

Computed Properties

  • Exact Mass: 186.173213330g/mol
  • Monoisotopic Mass: 186.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 47.3Ų

1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1077935-1g
trans-(1r,4R)-N1-((R)-1-Methoxypropan-2-yl)cyclohexane-1,4-diamine
1263375-50-3 98%
1g
¥4078.00 2025-07-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1077935-5g
trans-(1r,4R)-N1-((R)-1-Methoxypropan-2-yl)cyclohexane-1,4-diamine
1263375-50-3 98%
5g
¥10959.00 2025-07-04
eNovation Chemicals LLC
Y1299199-100mg
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine
1263375-50-3 97%
100mg
$135 2024-07-21
eNovation Chemicals LLC
Y1299199-250MG
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine
1263375-50-3 97%
250mg
$195 2024-07-21
eNovation Chemicals LLC
Y1299199-500MG
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine
1263375-50-3 97%
500mg
$300 2024-07-21
eNovation Chemicals LLC
Y1299199-1G
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine
1263375-50-3 97%
1g
$465 2024-07-21
eNovation Chemicals LLC
Y1299199-5G
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine
1263375-50-3 97%
5g
$1450 2024-07-21
eNovation Chemicals LLC
Y1299199-10G
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine
1263375-50-3 97%
10g
$2470 2024-07-21
Aaron
AR027ORM-100mg
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine
1263375-50-3 98%
100mg
$92.00 2025-07-04
Aaron
AR027ORM-250mg
trans-N4-[(1R)-2-methoxy-1-methyl-ethyl]cyclohexane-1,4-diamine
1263375-50-3 98%
250mg
$147.00 2025-07-04

Additional information on 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans-

Comprehensive Overview of 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- (CAS No. 1263375-50-3)

1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- (CAS 1263375-50-3) is a specialized chiral diamine derivative with significant applications in asymmetric synthesis and pharmaceutical intermediates. This compound features a trans-1,4-cyclohexanediamine backbone modified by an (R)-2-methoxy-1-methylethyl substituent, imparting unique stereochemical properties valuable for enantioselective reactions. Its molecular structure combines rigidity from the cyclohexane ring with the flexibility of the methoxy-alkyl side chain, making it a versatile building block in medicinal chemistry and material science.

The growing demand for chiral auxiliaries and pharmaceutical intermediates has positioned this compound as a subject of research interest. Scientists frequently search for "trans-1,4-cyclohexanediamine derivatives" or "CAS 1263375-50-3 applications" to explore its role in catalysis and drug development. Recent studies highlight its potential in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in targeted cancer therapies and neurological drug discovery.

From a synthetic perspective, N1-[(1R)-2-methoxy-1-methylethyl]-1,4-cyclohexanediamine exhibits excellent solubility in polar organic solvents like methanol and DMSO, while maintaining stability under ambient conditions. These physicochemical properties make it suitable for multi-step organic transformations. Industrial queries often focus on "scale-up synthesis of CAS 1263375-50-3" or "stereoselective modifications of 1,4-diaminocyclohexane," reflecting its commercial relevance in fine chemical production.

In material science, the compound's trans-configuration and chiral center enable the construction of metal-organic frameworks (MOFs) with helical channels. Researchers investigating "chiral MOF design" or "enantioselective separation materials" frequently encounter this diamine derivative. Its methoxy group additionally serves as a hydrogen bond acceptor, facilitating supramolecular assembly in advanced polymer systems.

The environmental profile of 1,4-Cyclohexanediamine, N1-[(1R)-2-methoxy-1-methylethyl]-, trans- complies with green chemistry principles, as evidenced by biodegradability studies. Regulatory databases show increasing searches for "sustainable chiral building blocks" and "eco-friendly asymmetric catalysts," areas where this compound demonstrates advantages over traditional aromatic diamines. Its thermal stability (decomposition >200°C) further supports applications in high-temperature processes.

Analytical characterization of CAS 1263375-50-3 typically involves chiral HPLC and polarimetry to verify enantiopurity, alongside NMR and mass spectrometry for structural confirmation. Quality control protocols emphasize the importance of the trans-geometry and (R)-configuration, with technical documents often referencing "spectroscopic data for N1-[(1R)-2-methoxy-1-methylethyl] substitution" in peer-reviewed methodologies.

Market intelligence indicates expanding applications of this compound in electronic materials, particularly for liquid crystal displays (LCDs) where its rigid-rod structure improves alignment properties. Patent analyses reveal growing interest in "diamine-based LCD additives" and "chiral dopants for display technology," positioning 1263375-50-3 as a candidate for next-generation optoelectronic materials.

Future research directions for trans-N1-[(1R)-2-methoxy-1-methylethyl]-1,4-cyclohexanediamine include exploration in artificial enzyme mimics and organocatalysis, responding to the pharmaceutical industry's need for metal-free asymmetric transformations. The compound's structural features – combining a conformationally restricted diamine with a chiral alkoxy group – offer unique opportunities in molecular recognition systems, addressing frequent search queries about "host-guest chemistry building blocks."

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk